Cas no 207612-83-7 (b-Alanine,N-(2-carboxyethyl)-N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-)

• Product Name: b-Alanine,N-(2-carboxyethyl)-N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-
• CAS No: 207612-83-7
• MF: C₁₂H₁₆N₂O₆
• MW: 284.265243530273
• CID: 239196
• PubChem ID: 20740629
• Update Time: 2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-
• 3-[2-carboxyethyl-[2-(2,5-dioxopyrrol-1-yl)ethyl]amino]propanoic acid
• 3,3'-(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethylazanediyl)dipropanoic acid
• 3,3'-((2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)azanediyl)dipropionic acid
• 3,3'-{[2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl]azanediyl}dipropanoic acid (non-preferred name)
• FT-0604039
• N-(2-carboxyethyl)-N-[2-(2,5-dihydro-2,5-dioxo-1H-beta-alanine
• 207612-83-7
• A4509
• DTXSID70609564

• Inchi： 1S/C12H16N2O6/c15-9-1-2-10(16)14(9)8-7-13(5-3-11(17)18)6-4-12(19)20/h1-2H,3-8H2,(H,17,18)(H,19,20)
• InChI Key： LVXYEQQFMTUMLX-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCN(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 284.101
• Monoisotopic Mass: 284.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 115A^2

Experimental Properties

• PSA: 115.22000
• LogP: -0.89930